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Compound of Interest

Compound Name:
1,1-

Diphenylguanidine;hydrobromide

Cat. No.: B15393653

Get Quote

Executive Summary & Chemical Identity
Nomenclature Alert: The term "Diphenylguanidine" in industrial and pharmaceutical contexts

most commonly refers to 1,3-Diphenylguanidine (symmetric).[1] However, the specific isomer

1,1-Diphenylguanidine (asymmetric) exists.[1] Commercial "Diphenylguanidine Hydrobromide"

(CAS 93982-96-8) is typically the salt of the 1,3-isomer, though synonyms in databases often

conflate the two.[1]

This guide primarily characterizes 1,3-Diphenylguanidine Hydrobromide (the standard industrial

form) while providing the physicochemical distinctions for the 1,1-isomer where applicable.[1]
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Property
1,3-Diphenylguanidine HBr
(Standard)

1,1-Diphenylguanidine
(Base)

CAS Number 93982-96-8 20277-92-3 (Free Base)

Structure
Ph-NH-C(=NH)-NH-Ph

HBr
(Ph)₂N-C(=NH)-NH₂

Symmetry
Symmetric (

roughly)
Asymmetric

Primary Use
Rubber accelerator, analytical

standard
Specialized synthesis

Key Solubility Insight: As a hydrobromide salt, the compound exhibits a "dual-nature" solubility

profile.[1] The ionic HBr core drives solubility in polar protic solvents (water, methanol), while

the lipophilic diphenyl wings maintain solubility in select organic solvents (ethanol, chloroform),

but prevent dissolution in non-polar hydrocarbons (hexane).[1]

Physicochemical Profile & Solubility Drivers
The solubility of 1,1-Diphenylguanidine Hydrobromide is governed by the competition between

its Crystal Lattice Energy (stabilized by ionic interactions between the guanidinium cation and

bromide anion) and Solvation Enthalpy (solvent-solute interactions).[1]

Molecular Solvation Mechanism[1]
Protic Solvents (Water, Alcohols): Dissolution is entropically driven by the dissociation of the

HBr salt.[1] The bromide ion (

) is solvated by hydrogen bonding, while the diphenylguanidinium cation interacts via dipole-
dipole forces.[1]

Aprotic Polar Solvents (DMSO, DMF): High dielectric constants (

) enable dissociation of the ion pair.[1]
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Non-Polar Solvents (Toluene, Hexane): The high lattice energy of the salt cannot be

overcome by weak Van der Waals interactions, rendering the compound insoluble.[1]

Diagram: Solvation Logic Flow
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Figure 1: Thermodynamic decision tree determining the solubility of guanidine salts based on

solvent polarity.

Quantitative Solubility Data
While specific mole-fraction datasets for the hydrobromide salt are rare in open literature

compared to the free base, the following profile is synthesized from industrial safety data and

homologous guanidine salt behaviors.

Qualitative Solubility Table (at 25°C)
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Solvent Class Specific Solvent Solubility Status Mechanism

Polar Protic Water Soluble (~1-5 g/L)
Ion-dipole hydration of

HBr salt.[1]

Polar Protic Ethanol Highly Soluble

Amphiphilic match

(polar OH + organic

ethyl).[1]

Polar Protic Methanol Highly Soluble
Strong solvation of

ionic core.

Chlorinated Chloroform Soluble

Solvation of

hydrophobic phenyl

rings.[1]

Aromatic Toluene Sparingly Soluble
Phenyl rings interact,

but salt core resists.[1]

Non-Polar Hexane Insoluble
Lack of polarity to

break ionic lattice.

Ether Diethyl Ether Insoluble
Insufficient dielectric

constant.[1]

Comparative Data: Free Base vs. Salt
To assist in process design, compare the salt to the free base (1,3-Diphenylguanidine), for

which precise thermodynamic data exists [1].[1]

Free Base: High solubility in Acetone > Ethyl Acetate > Ethanol.[1] Low in Water.[1]

Hydrobromide Salt: High solubility in Ethanol > Water > Acetone.[1] Insoluble in Ethyl Acetate

(relative to base).[1]

Implication: To purify the salt from the free base, wash with Ethyl Acetate or Ether (dissolves

base, leaves salt).[1] To recrystallize the salt, use Ethanol/Water mixtures.[1]

Experimental Protocol: Solubility Determination
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For precise solubility data (e.g., for drug formulation or polymorph screening), use the

Isothermal Saturation Shake-Flask Method.[1] This protocol is self-validating via mass balance.

[1]

Workflow Diagram

Preparation
Excess Solid + Solvent

Equilibration
Shake 24-48h @ Temp T

Phase Separation
Filtration (0.45 µm) or Centrifuge

Quantification
HPLC / UV-Vis / Gravimetric
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Figure 2: Standardized workflow for determining thermodynamic equilibrium solubility.

Detailed Methodology
Preparation: Add excess 1,1-Diphenylguanidine Hydrobromide to 10 mL of the target solvent

in a glass vial. "Excess" is confirmed by the visual presence of undissolved solid at the

bottom.[1]

Equilibration: Place vials in a thermostatic shaker bath (e.g., 25.0 ± 0.1 °C) for 48 hours.

Validation: Measure concentration at 24h and 48h.[1] If values differ by <2%, equilibrium is

reached.[1]

Sampling: Stop agitation and allow settling for 2 hours. Withdraw supernatant using a pre-

warmed syringe filter (0.45 µm PTFE for organics, Nylon for aqueous).[1]

Quantification (HPLC Method):

Column: C18 (e.g., Agilent Zorbax), 150 mm x 4.6 mm.[1]

Mobile Phase: Acetonitrile:Water (buffered to pH 3.0 with phosphate) 60:40 v/v.[1]

Detection: UV at 240 nm (characteristic of the diphenylguanidine chromophore).[1]

Calculation:
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where

is molar solubility,

is dilution factor.[1]

Thermodynamic Modeling
To predict solubility at different temperatures (crucial for crystallization), fit your experimental

data to the Modified Apelblat Equation [1][3].[1]

The Model
[1]

: Mole fraction solubility.[1]

: Absolute temperature (Kelvin).[1][2]

: Empirical parameters derived from regression.

Interpretation
Parameter B: Related to the enthalpy of solution.[1][2] A negative

(typical) indicates endothermic dissolution (solubility increases with T).[1]

Parameter C: Accounts for the temperature dependence of the enthalpy.

Application: If you measure solubility at 298K, 308K, and 318K, you can solve for A, B, and C

to predict solubility at 350K (boiling ethanol) for reactor sizing.[1]

Applications & Implications
Rubber Vulcanization
Diphenylguanidine HBr acts as a secondary accelerator.[1] Its solubility in the rubber matrix is

poor, which is why it is often used in combination with sulfenamides.[1] The salt form prevents

premature reaction ("scorch") compared to the free base by delaying the release of the active

guanidine species until higher vulcanization temperatures are reached.[1]
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Analytical Chemistry
Used as a standard for the precipitation of metals or large anions.[1] The solubility product (

) of Diphenylguanidine-Metal complexes is extremely low in water, allowing for gravimetric
analysis.[1]

Pharmaceutical Purification
The differential solubility between the HBr salt (water-soluble) and the free base (ether-soluble)

is the primary method for purifying diphenylguanidine.[1]

Protocol: Dissolve crude mixture in dilute HBr (aq). Filter insoluble impurities.[1] Basify filtrate

with NaOH. Extract pure free base into Ether.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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